Cas no 2742659-42-1 (8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride)

• Product Name: 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride
• CAS No: 2742659-42-1
• MF: C₁₃H₂₃ClN₂O₄
• MW: 306.785722970963
• CID: 5362399
• Update Time: 2025-06-08

8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5377002172
• 8-tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride
• 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride

• Inchi： 1S/C13H22N2O4.ClH/c1-12(2,3)19-11(17)15-9-5-6-13(15,8-14-7-9)10(16)18-4;/h9,14H,5-8H2,1-4H3;1H
• InChI Key： IITQWTJIJBGHSZ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C2CNCC1(C(=O)OC)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Topological Polar Surface Area: 67.9

Additional information on 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride

Introduction to 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride (CAS No. 2742659-42-1)

8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride, identified by its CAS number 2742659-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic amines, which are known for their diverse applications in drug development. The presence of multiple functional groups, including tertiary butyl and carboxylate moieties, as well as the diazabicyclo[3.2.1]octane core, contributes to its complex chemical properties and makes it a subject of interest for further investigation.

The structural framework of 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride exhibits a high degree of steric hindrance due to the bulky tert-butyl group and the rigid bicyclic system. This steric environment can influence both the reactivity and the biological interactions of the molecule. The compound’s hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic amines, particularly those with nitrogen-containing heterocycles. The diazabicyclo[3.2.1]octane scaffold is particularly noteworthy because it mimics the conformational flexibility of certain natural products while maintaining a stable core structure. This balance between flexibility and stability makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride is its potential as a modulator of enzyme activity. The carboxylate groups and the amine functionalities provide multiple sites for interaction with biological targets such as enzymes and receptors. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways relevant to inflammation and cancer.

The tert-butyl group in the molecule serves as a steric barrier that can prevent unwanted side reactions and improve metabolic stability. This feature is particularly important in drug design, where minimizing off-target effects is crucial for achieving therapeutic efficacy while reducing toxicity. Additionally, the methyl group at the 1-position contributes to the overall lipophilicity of the compound, which can influence its absorption and distribution within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride with greater accuracy than ever before. These computational tools have been instrumental in guiding experimental design and optimizing lead compounds for clinical development. For instance, molecular docking studies have suggested that this compound may bind to specific pockets on target enzymes with high affinity, leading to potent inhibitory effects.

The synthesis of 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride presents several challenges due to its complex bicyclic structure and multiple functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been particularly useful in constructing the diazabicyclo[3.2.1]octane core with high enantioselectivity.

One area of active research is the exploration of 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride as a potential treatment for neurological disorders. The rigid bicyclic framework mimics certain natural products that have been shown to interact with neurotransmitter receptors and modulate neuronal activity. Preliminary data suggest that this compound may have neuroprotective properties and could be developed into a therapeutic agent for conditions such as Alzheimer’s disease or Parkinson’s disease.

Another promising application is in the field of anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders, making it an attractive target for therapeutic intervention. Studies have shown that compounds similar to 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride can inhibit key inflammatory pathways by modulating enzyme activity and reducing cytokine production.

The role of hydrochloride salt form in enhancing solubility cannot be overstated when considering its potential applications in drug formulations. Improved solubility often translates to better bioavailability and more effective drug delivery systems. This property makes 8-Tert-butyl 1-methyl 3,8-diazabicyclo[3.2.1]octane-1,8-dicarboxylate hydrochloride a promising candidate for oral or injectable formulations.

Future research directions include further elucidating the mechanism of action of this compound through both in vitro and in vivo studies。 Additionally， exploring its potential as a prodrug or combination therapy with other agents could open up new avenues for clinical applications。 The development of novel synthetic routes to improve yield and scalability will also be crucial for advancing this compound towards commercialization。